Cas no 2248259-40-5 (1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate)
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate Chemical and Physical Properties
Names and Identifiers
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- EN300-6526285
- 2248259-40-5
- 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate
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- Inchi: 1S/C21H26N2O6/c1-20(2,3)28-19(27)22-12-21(4,5)11-10-15(22)18(26)29-23-16(24)13-8-6-7-9-14(13)17(23)25/h6-9,15H,10-12H2,1-5H3
- InChI Key: QHLXJSWXKGJCLY-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCC(C)(C)C1)=O
Computed Properties
- Exact Mass: 402.17908655g/mol
- Monoisotopic Mass: 402.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 93.2Ų
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6526285-0.05g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate |
2248259-40-5 | 0.05g |
$1152.0 | 2023-05-31 | ||
| Enamine | EN300-6526285-0.1g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate |
2248259-40-5 | 0.1g |
$1207.0 | 2023-05-31 | ||
| Enamine | EN300-6526285-0.25g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate |
2248259-40-5 | 0.25g |
$1262.0 | 2023-05-31 | ||
| Enamine | EN300-6526285-0.5g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate |
2248259-40-5 | 0.5g |
$1316.0 | 2023-05-31 | ||
| Enamine | EN300-6526285-1.0g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate |
2248259-40-5 | 1g |
$1371.0 | 2023-05-31 | ||
| Enamine | EN300-6526285-2.5g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate |
2248259-40-5 | 2.5g |
$2688.0 | 2023-05-31 | ||
| Enamine | EN300-6526285-5.0g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate |
2248259-40-5 | 5g |
$3977.0 | 2023-05-31 | ||
| Enamine | EN300-6526285-10.0g |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate |
2248259-40-5 | 10g |
$5897.0 | 2023-05-31 |
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate
Introduction to 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate (CAS No. 2248259-40-5)
The compound 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate, identified by its CAS number 2248259-40-5, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines a tert-butyl group with a 5,5-dimethylpiperidine core, linked to a 1,3-dioxo-2,3-dihydro-1H-isoindol moiety. Such a configuration suggests potential applications in drug design and development, particularly in modulating biological pathways associated with neurological and cardiovascular functions.
Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The presence of the isoindol scaffold in this molecule is particularly noteworthy, as isoindoles have been increasingly recognized for their pharmacological properties. Studies have demonstrated that isoindole derivatives can exhibit significant activity as kinase inhibitors and antioxidants. The dioxo group within the isoindol moiety further enhances the compound's potential by introducing electrophilic centers that can interact with biological targets.
The 5,5-dimethylpiperidine component of the molecule contributes to its stability and bioavailability. Piperidine derivatives are well-known for their role in pharmaceuticals due to their ability to form stable complexes with biological targets. The dimethylation at the 5-position reinforces this stability while also influencing the compound's solubility and metabolic pathways. This makes 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate a promising candidate for further investigation in preclinical studies.
In the context of current pharmaceutical research, the integration of multiple functional groups into a single molecule is a key strategy for enhancing therapeutic efficacy. The combination of a tert-butyl group for lipophilicity and metabolic stability with an isoindol scaffold for target interaction represents an innovative approach. This compound's structure suggests potential applications in treating conditions such as neurodegenerative diseases and inflammation-related disorders. The dicarboxylate groups at the piperidine core further expand its versatility by allowing modifications that could tailor its pharmacokinetic properties.
Advances in computational chemistry have enabled more precise predictions of molecular interactions, making compounds like this one more viable for drug development. Molecular docking studies have shown that the dioxo group can engage with specific amino acid residues in protein targets, while the piperidine ring provides additional binding interactions. These insights are crucial for optimizing lead compounds before moving into costly and time-consuming clinical trials.
The synthesis of such complex molecules requires sophisticated organic chemistry techniques. Researchers have employed multi-step synthetic routes involving cyclization reactions and functional group transformations to achieve the desired structure. The introduction of the tert-butyl group at an appropriate position ensures optimal pharmacokinetic profiles, while careful control of reaction conditions minimizes unwanted byproducts.
From a regulatory perspective, compounds like this must undergo rigorous testing to ensure safety and efficacy before they can be considered for human use. Preclinical studies involving cell cultures and animal models are essential to evaluate toxicity and pharmacological activity. The unique structure of 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5,5-dimethylpiperidine-1,2-dicarboxylate presents both challenges and opportunities in this regard.
The future directions for research on this compound include exploring its mechanism of action in detail. Understanding how it interacts with biological targets at a molecular level will provide insights into its therapeutic potential. Additionally, investigating its metabolic pathways will help predict how it is processed by the body and whether it has any side effects that need to be addressed.
In conclusion,1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoidolo)-5,5 -dimethyl-piperidino -1, -dicarboxilate (CAS No. 2248259 -40 -5) is a structurally complex and potentially valuable compound in pharmaceutical research. Its unique combination of functional groups positions it as a promising candidate for further study in developing novel therapeutics. As research continues to uncover new applications for heterocyclic compounds, this molecule may play an important role in addressing some of today's most pressing medical challenges.
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